BE“GHE Foundational & Exploratory

Check Availability & Pricing

A Comprehensive Technical Guide to the
Chemical Properties of Solochrome Azurine

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

Compound Name: Solochrome Azurine
CAS No.: 1796-92-5
Cat. No.: B1148363
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

Abstract

Solochrome Azurine, also known as C.I. Mordant Blue 1 and Chrome Azurol B, is a versatile
triphenylmethane dye with significant applications in analytical chemistry and histology.[1][2]
This guide provides an in-depth exploration of its core chemical properties, offering a technical
resource for researchers, scientists, and professionals in drug development. The document
elucidates the fundamental molecular and physical characteristics of Solochrome Azurine,
details its functional behavior as a pH and metallochromic indicator, and outlines its utility as a
specialized histological stain. By synthesizing technical data with practical insights, this guide
aims to equip the reader with a comprehensive understanding of Solochrome Azurine's
chemical behavior, enabling its effective application in laboratory and research settings.

Introduction: Unveiling Solochrome Azurine

Solochrome Azurine is a synthetic organic dye that belongs to the triarylmethane class of
compounds.[2] It is widely recognized for its distinct color-changing properties in response to
varying pH levels and the presence of certain metal ions.[1] This characteristic makes it a
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valuable tool in various analytical and biological applications. This guide will delve into the
specific chemical attributes that underpin its functionality, providing a foundational
understanding for its use in complexometric titrations, pH determinations, and histological
staining.

Chemical Identity and Structure

A clear understanding of the molecular identity of Solochrome Azurine is paramount for its
appropriate application.

Caption: Molecular Structure of Solochrome Azurine

The structural formula reveals key functional groups, including carboxylic acid and hydroxyl
moieties, which are critical to its indicator and chelating properties.

Property Value Source(s)

5-[(3-carboxy-5-methyl-4-
oxocyclohexa-2,5-dien-1-

IUPAC Name ylidene)(2,6- [1]
dichlorophenyl)methyl]-2-
hydroxy-3-methylbenzoic acid

Solochrome Azurine B,

Chrome Azurol B, C.l. Mordant
Synonyms ) [1][3]
Blue 1, C.I. 43830, Eriochrome

Azurol B
CAS Number 1796-92-5 [1]
Molecular Formula C23H16Cl2Na20e [1]
Molecular Weight 503.25 g/mol [4]

Physicochemical Properties: A Quantitative
Overview

The utility of Solochrome Azurine in various applications is dictated by its physical and
chemical properties.
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Physical State and Solubility

Solochrome Azurine typically presents as a dark brown or orange-red powder.[4][5] Its
solubility is a critical factor for its use in aqueous and non-aqueous systems.

Solvent Solubility Observations Source(s)

Slightly soluble in cold
water, more soluble in
hot water (100 g/L at
Water Soluble [1][5]
80 °C). The aqueous
solution is brownish-

yellow.

The resulting solution

Ethanol Slightly Soluble is a yellow-olive [5]
brown.

Methanol Data not available

Acetone Data not available

The solubility in water is sufficient for its use as an indicator in aqueous titrations. Its limited
solubility in ethanol should be considered when preparing stock solutions.

Stability and Handling

Solochrome Azurine is stable under normal laboratory conditions. However, as with many
organic dyes, it is prudent to store it in a cool, dry place away from direct light to prevent
degradation. For detailed handling and safety precautions, consulting the Safety Data Sheet
(SDS) is mandatory.[4]

Indicator Properties: Visualizing Chemical Change

The most prominent application of Solochrome Azurine is as a visual indicator for both pH
and the presence of metal ions.

pH Indicator Functionality
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Solochrome Azurine exhibits a distinct and reversible color change in response to shifts in the
hydrogen ion concentration of a solution. This property is a direct consequence of the
protonation and deprotonation of its acidic functional groups.

The color transition of Solochrome Azurine is attributed to changes in the electronic
conjugation of the molecule as it gains or loses protons. In acidic media, the molecule is in its
protonated form, which absorbs light in the ultraviolet region, appearing yellow to the human
eye. In alkaline conditions, deprotonation occurs, leading to a more extended conjugated
system that absorbs light at longer wavelengths in the visible spectrum, resulting in a vibrant
blue color.[1]

Protonated Form +|(32HO_ Deprotonated Form
(Acidic pH) (Alkaline pH)
Yellow +H* Blue

Click to download full resolution via product page
Caption: Reversible protonation of Solochrome Azurine.

While the general color change is established as yellow in acidic and blue in alkaline solutions,
the precise pH range for this transition is a critical parameter for its effective use as a pH
indicator.[1] Unfortunately, specific quantitative data for the pH transition range of Solochrome
Azurine is not readily available in the surveyed literature. For precise pH measurements,
calibration with standard buffer solutions is recommended.

Metallochromic Indicator in Complexometric Titrations

Solochrome Azurine functions as a metallochromic indicator, forming colored complexes with
metal ions. This property is exploited in complexometric titrations, a type of volumetric analysis
used to determine the concentration of metal ions.[6][7][8]

The fundamental principle relies on the relative stability of the metal-indicator complex versus
the metal-titrant complex. The titrant, typically a strong chelating agent like
ethylenediaminetetraacetic acid (EDTA), forms a more stable complex with the metal ion than
the indicator does.[9]

The Titration Process:
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« Initial State: Before the titration begins, a small amount of Solochrome Azurine is added to
the solution containing the metal ions. It forms a colored complex with a fraction of the metal

ions.
¢ Titration: As the EDTA solution is added, it first reacts with the free metal ions in the solution.

+ Endpoint: Once all the free metal ions have been complexed by EDTA, the EDTA displaces
the metal ions from the weaker metal-indicator complex. This releases the free indicator into
the solution, causing a sharp color change that signals the endpoint of the titration.[9]

Titration Steps Chemical Reactions

Metal lon Solution
+ Solochrome Azurine M-Indicator + EDTA — M-EDTA + Indicator
(Metal-Indicator Complex Color)

Add EDTA Titrant

All Metal lons Complexed with EDTA
(Free Indicator Color)

Click to download full resolution via product page

Caption: Workflow of a complexometric titration.

While the general principle is straightforward, the successful application of Solochrome
Azurine in complexometric titrations requires careful control of experimental conditions,
particularly pH. The stability of the metal-indicator complex is pH-dependent.

A known application involves the successive titration of a mixture of magnesium, zinc, and
copper ions.[6] In this procedure, masking and demasking agents are used to selectively titrate
each metal ion. Solochrome Black, a related indicator, is mentioned for the initial titration of all
metals, and the subsequent selective determination of zinc involves a color change to blue,
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which is characteristic of the free form of many metallochromic indicators, including likely
Solochrome Azurine.[6]

Experimental Protocol: Conceptual Framework for Titration of Metal lons

While a specific, validated protocol for using Solochrome Azurine as the primary indicator for
a single metal ion titration was not found in the available literature, a conceptual protocol can
be outlined based on the principles of complexometric titrations:

Sample Preparation: An accurately measured volume of the sample containing the metal ion
of interest is placed in a titration flask.

pH Adjustment: The pH of the solution is adjusted to the optimal range for the formation of
the metal-Solochrome Azurine complex and the subsequent titration with EDTA. This is a
critical step and the optimal pH would need to be determined experimentally for each specific
metal ion.

Indicator Addition: A few drops of a prepared Solochrome Azurine indicator solution are
added to the sample. The solution should develop the color of the metal-indicator complex.

Titration: The solution is titrated with a standardized solution of EDTA until the color changes
sharply to that of the free indicator.

Endpoint Determination: The volume of EDTA solution required to reach the endpoint is
recorded.

Calculation: The concentration of the metal ion in the sample is calculated based on the
stoichiometry of the metal-EDTA reaction.

Causality in Experimental Choices:

e pH Control: The choice of pH is crucial because it affects the stability of both the metal-
indicator and metal-EDTA complexes. For a sharp endpoint, there must be a significant
difference in the stability of these two complexes at the chosen pH.

« Indicator Concentration: A minimal amount of indicator is used to avoid introducing significant
error in the titration.
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» Standardized Titrant: The accuracy of the determination is directly dependent on the
accurately known concentration of the EDTA solution.

Histological Staining: Visualizing Biological
Structures

Beyond its role in analytical chemistry, Solochrome Azurine is a valuable staining agent in
histology, particularly for the detection of aluminum in bone tissue.[10]

Staining Mechanism

The mechanism of staining with Solochrome Azurine involves the formation of a coordination
complex between the dye and the metal ion deposited in the tissue. The hydroxyl and carboxyl
groups on the Solochrome Azurine molecule act as ligands, binding to the aluminum ions and
producing a colored precipitate at the site of aluminum accumulation.

Application in Aluminum Detection

In clinical and research settings, particularly in the context of renal disease and long-term
dialysis, the assessment of aluminum accumulation in bone is crucial. Solochrome Azurine
staining has been shown to be a sensitive method for this purpose.

Safety and Handling

Solochrome Azurine is classified as an irritant and may be harmful if swallowed, inhaled, or in
contact with skin.[4] It can cause serious eye irritation and may cause respiratory irritation.[4]
Therefore, appropriate personal protective equipment, including gloves, safety glasses, and a
lab coat, should be worn when handling the powdered dye. Work should be conducted in a
well-ventilated area or under a fume hood. For comprehensive safety information, refer to the
material safety data sheet (MSDS) provided by the supplier.[4]

Conclusion

Solochrome Azurine is a multifunctional chemical compound with significant utility in both
analytical chemistry and histology. Its properties as a pH and metallochromic indicator are
central to its application in titrimetric analysis, while its ability to form stable complexes with
metal ions makes it a valuable tool for histological staining. This guide has provided a detailed
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overview of the fundamental chemical properties of Solochrome Azurine, offering a foundation
for its informed and effective use in scientific research and development. Further research to
quantify its pH transition range, pKa values, and spectral properties would be beneficial for
expanding its applications and refining existing methodologies.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1148363?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

